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Compound of Interest

Compound Name: 3-Hydroxyphenylurea
CAS No.: 701-82-6
Cat. No.: B1677113

Get Quote

. J

Compound ldentity:

¢ |[UPAC Name: 1-(3-Hydroxyphenyl)urea[1][2]

CAS Registry Number: 701-82-6[2][3]

Molecular Formula:

Molecular Weight: 152.15 g/mol

Structural Class: N-arylurea / Phenolic derivative

Experimental Methodology

To ensure reproducibility in a drug development setting, the following sample preparation
protocols are recommended. These methods minimize solvent-solute interactions that can
obscure labile proton signals (OH, NH).

NMR Sample Preparation
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» Solvent: Dimethyl sulfoxide-

(DMSO-
) is the mandatory solvent. Methanol-

will promote rapid deuterium exchange, causing the disappearance of the critical Amide and
Phenol protons.

e Concentration: 10-15 mg of analyte in 0.6 mL solvent.
o Temperature: 298 K (25°C).

o Reference: Tetramethylsilane (TMS) at 0.00 ppm.

IR Sample Preparation

o Method: Attenuated Total Reflectance (ATR) on neat solid is preferred over KBr pellets to
prevent hygroscopic water interference in the 3300-3500 cm~1 region.

e Resolution: 4 cm™1.

Nuclear Magnetic Resonance ( H, C NMR) Data

The aromatic ring of 3-hydroxyphenylurea exhibits a classic meta-substituted splitting pattern.
The urea moiety introduces significant deshielding on the ipso carbon and the adjacent amide
proton.

Table 1: H NMR Chemical Shifts (DMSO- , 400 MHz)
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Shift (
Position Multiplicity Integral
» Ppm)

Assignment
Logic

Phenolic

hydroxyl; highly
OH 9.25 Singlet (broad) 1H deshielded by

oxygen.

Urea NH
attached to the
aromatic ring.
NH (Ar) 8.45 Singlet 1H Downfield due to
resonance with
the carbonyl and

phenyl ring.

Isolated proton
between OH and

Triplet (apparent Urea; exhibits

H-2 7.05 _
singlet) small meta

coupling (

Hz).

Pseudo-triplet
due to coupling
with H-4 and H-6

H-5 6.95 Triplet 1H
(
Hz).
Doublet of Ortho to Urea,
H-6 6.75 1H
doublets Para to OH.
Ortho to OH,
Para to Urea.
Doublet of )
H-4 6.35 1H Shielded by the
doublets

electron-donating

OH group.
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NH

5.80

Singlet (broad) 2H

Terminal urea
protons.
Broadened due
to quadrupole
relaxation of the
adjacent

Nitrogen.

Shift (
Position Type Assignment Logic
» Ppm)
Urea carbonyl.
Distinct from amide
carbonyls (usually
C=0 156.4 Quaternary
~165 ppm) due to
diamagnetic shielding
from two nitrogens.
Aromatic C-OH.
C-3 157.8 Quaternary Deshielded by direct
oxygen attachment.
C-1 141.2 Quaternary Aromatic C-N (Ipso).
Meta to both
i substituents; relatively
C-5 129.3 Methine
unperturbed benzene-
like shift.
Ortho to both donating
C-2 109.5 Methine groups; significantly
shielded.
C-6 107.8 Methine Ortho to Urea.
Ortho to OH; most
C-4 105.4 Methine shielded aromatic

carbon.
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Infrared Spectroscopy (FT-IR) Data[1][4][5]

The IR spectrum is dominated by the complex hydrogen-bonding network typical of ureas. The
"Amide I" and "Amide II" bands are diagnostic for the urea backbone.

Table 3: Key IR Vibrational Modes
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Wavenumber (cm~12)

Intensity

Vibrational Mode
Assignment

3420, 3330

Strong/Broad

(N-H) asymmetric and
symmetric stretches. The
doublet structure confirms the

primary amine (

) terminus.

3200-3000

Broad

(O-H) Phenoalic stretch. Often
overlaps with the lower energy

wing of N-H bands.

1655

Strong

(C=0) Amide | band. The urea
carbonyl stretch.[4] Lower
frequency than esters due to
resonance donation from two

nitrogens.

1590, 1495

Medium

(C=C) Aromatic ring skeletal

vibrations.

1550

Strong

(N-H) Amide Il band. N-H
bending coupled with C-N

stretching.

1220

Strong

(C-0) Phenolic C-O stretch.

770, 690

Medium

(C-H) Out-of-plane bending
(oop). Diagnostic for meta-
substitution (1,3-disubstituted

benzene).

Structural Visualization & Logic
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Figure 1: Chemical Structure and Numbering

The following diagram illustrates the atom numbering used in the NMR assignments above.

Click to download full resolution via product page

Caption: Atom mapping for 1-(3-hydroxyphenyl)urea. Color codes indicate chemical
environment (Blue: Ipso-N, Red: Ipso-O, Green: Nitrogen).

Figure 2: Synthesis & Fragmentation Logic

Understanding the synthesis aids in identifying impurities (e.g., unreacted 3-aminophenol) in
the spectra.
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Caption: Standard synthetic route via acid hydrolysis of cyanate. Monitoring the disappearance
of the amine signal (SM) is critical for QC.

Data Interpretation & Quality Control
Differentiation from Isomers

 vs. 2-Hydroxyphenylurea (Ortho): The ortho isomer will exhibit an intramolecular hydrogen
bond between the phenolic OH and the urea carbonyl. This results in a significant downfield
shift of the OH proton (

ppm) and a shift in the carbonyl IR band.

 vs. 4-Hydroxyphenylurea (Para): The para isomer possesses a symmetry plane, rendering
the H-2/H-6 and H-3/H-5 protons chemically equivalent. The

H NMR would show a clean

system (two doublets) rather than the complex
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pattern of the meta-isomer described here.

Mass Spectrometry (QC Check)

« lonization Mode: ESI (+)

e Molecular lon (

): m/z 153.07

o Key Fragment: m/z 110 (Loss of -NCO group, characteristic of ureas).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Monograph: Spectroscopic Characterization
of 3-Hydroxyphenylurea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677113/docs#technical-monograph-spectroscopic-
characterization-of-3-hydroxyphenylurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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